Cas no 2375270-90-7 (3-But-3-enylbenzenesulfonyl chloride)

• Product Name: 3-But-3-enylbenzenesulfonyl chloride
• CAS No: 2375270-90-7
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 6176544
• PubChem ID: 145874807
• Update Time: 2025-10-28

3-But-3-enylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-But-3-enylbenzenesulfonyl chloride
• 3-(but-3-en-1-yl)benzene-1-sulfonyl chloride
• 2375270-90-7
• EN300-7356785

• Inchi： 1S/C10H11ClO2S/c1-2-3-5-9-6-4-7-10(8-9)14(11,12)13/h2,4,6-8H,1,3,5H2
• InChI Key： AFOPDXRCNBFXCE-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)CCC=C)(=O)=O

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-But-3-enylbenzenesulfonyl chloride

3-But-3-enylbenzenesulfonyl Chloride (CAS 2375270-90-7): A Versatile Sulfonylating Agent in Organic Synthesis

3-But-3-enylbenzenesulfonyl chloride (CAS 2375270-90-7) is an emerging specialty chemical with growing importance in modern synthetic chemistry. This sulfonyl chloride derivative combines the reactivity of a sulfonyl chloride group with the versatility of a butenyl side chain, making it particularly valuable for pharmaceutical intermediates and material science applications. As researchers increasingly focus on sustainable chemistry and atom-efficient reactions, compounds like 3-But-3-enylbenzenesulfonyl chloride are gaining attention for their potential in green synthesis pathways.

The molecular structure of 3-But-3-enylbenzenesulfonyl chloride features a reactive sulfonyl chloride (-SO₂Cl) group attached to a benzene ring, which is further substituted with a but-3-enyl chain. This unique combination enables dual functionality - the sulfonyl chloride serves as an excellent electrophilic center for nucleophilic substitution reactions, while the alkenyl side chain offers opportunities for further functionalization through various cross-coupling reactions or polymerization processes.

In pharmaceutical research, 3-But-3-enylbenzenesulfonyl chloride has shown promise as a building block for drug discovery. The sulfonamide group formed from its reaction with amines is a common pharmacophore found in many bioactive molecules. Recent studies highlight its use in developing enzyme inhibitors, particularly for targets involved in inflammatory pathways and metabolic disorders. The compound's structural flexibility allows medicinal chemists to explore diverse structure-activity relationships during lead optimization.

The material science applications of 3-But-3-enylbenzenesulfonyl chloride are equally noteworthy. Its ability to introduce sulfonyl groups onto various substrates makes it valuable for modifying polymer properties. Researchers are investigating its use in creating functionalized surfaces with specific wettability characteristics or as a precursor for self-assembled monolayers (SAMs) with potential applications in organic electronics and sensor technologies.

From a synthetic chemistry perspective, 3-But-3-enylbenzenesulfonyl chloride offers several advantages. Its reactions typically proceed under mild conditions, often at room temperature, aligning with the growing demand for energy-efficient chemical processes. The byproduct of its reactions is usually just hydrochloric acid, which is relatively easy to handle compared to other leaving groups. These characteristics make it attractive for industrial-scale applications where process safety and environmental impact are major considerations.

Recent advancements in flow chemistry have opened new possibilities for using 3-But-3-enylbenzenesulfonyl chloride in continuous manufacturing processes. The compound's good solubility in common organic solvents facilitates its use in microreactor systems, enabling precise control over reaction parameters and improved safety profiles. This aligns with the pharmaceutical industry's shift toward continuous manufacturing as part of Quality by Design (QbD) initiatives.

Quality control of 3-But-3-enylbenzenesulfonyl chloride typically involves HPLC analysis to determine purity and NMR spectroscopy for structural confirmation. The compound should be stored under inert atmosphere at low temperatures to maintain stability. Proper handling requires standard laboratory safety measures, including the use of personal protective equipment and adequate ventilation, as with any reactive chemical intermediate.

The market for specialty sulfonyl chlorides like 3-But-3-enylbenzenesulfonyl chloride is expanding, driven by increasing demand from the pharmaceutical and advanced materials sectors. Custom synthesis providers are reporting growing inquiries about this compound, particularly from research institutions working on next-generation therapeutics and smart materials. The compound's structural uniqueness makes it particularly interesting for patentable chemical entities in these competitive fields.

For researchers considering 3-But-3-enylbenzenesulfonyl chloride for their projects, several key questions often arise: What are the optimal conditions for its reactions with various nucleophiles? How does the butenyl side chain influence the reactivity compared to simpler arylsulfonyl chlorides? What purification techniques work best for products derived from this reagent? These questions reflect the compound's growing importance in synthetic chemistry and the need for more detailed structure-reactivity studies.

Looking ahead, 3-But-3-enylbenzenesulfonyl chloride is poised to play a significant role in the development of innovative chemical solutions. Its combination of reactivity and structural features makes it a versatile tool for chemists working across multiple disciplines. As synthetic methodologies continue to evolve, particularly in areas like click chemistry and bioconjugation, the applications for this compound are likely to expand further, solidifying its position as a valuable synthetic building block in modern chemistry.